2-[2-[2-[2-[1-(2-Hydroxyethyl)-4,5-dihydroimidazol-2-yl]propan-2-yldiazenyl]propan-2-yl]-4,5-dihydroimidazol-1-yl]ethanol;hydrate;dihydrochloride

• IUPAC Name: 2-[2-[2-[2-[1-(2-hydroxyethyl)-4,5-dihydroimidazol-2-yl]propan-2-yldiazenyl]propan-2-yl]-4,5-dihydroimidazol-1-yl]ethanol;hydrate;dihydrochloride
• InChI: InChI=1S/C16H30N6O2.2ClH.H2O/c1-15(2,13-17-5-7-21(13)9-11-23)19-20-16(3,4)14-18-6-8-22(14)10-12-24;;;/h23-24H,5-12H2,1-4H3;2*1H;1H2
• InChI Key: MTPJYNPAQLFJRW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NCCN1CCO)N=NC(C)(C)C2=NCCN2CCO.O.Cl.Cl
• Molecular Formula: C16H34Cl2N6O3
• Molecular Weight: 429.4 g/mol
• CAS No.: 118585-13-0

Description

The compound 2-[2-[2-[2-[1-(2-Hydroxyethyl)-4,5-dihydroimidazol-2-yl]propan-2-yldiazenyl]propan-2-yl]-4,5-dihydroimidazol-1-yl]ethanol hydrate dihydrochloride is a complex polycyclic molecule featuring:

• Two 4,5-dihydroimidazole rings.
• A central diazenyl (-N=N-) bridge connecting branched propan-2-yl groups.
• Hydroxyethyl (-CH₂CH₂OH) substituents on both imidazole rings.
• A dihydrochloride salt form and hydrate, enhancing solubility and stability.

However, its exact biological activity remains uncharacterized in the provided evidence.

Biological Activity

The compound 2-[2-[2-[2-[1-(2-Hydroxyethyl)-4,5-dihydroimidazol-2-yl]propan-2-yldiazenyl]propan-2-yl]-4,5-dihydroimidazol-1-yl]ethanol;hydrate;dihydrochloride is a complex organic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

• Molecular Formula : C16H34Cl2N6O3
• Molecular Weight : 380.608 g/mol
• CAS Number : 4807-57-2

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in inflammatory processes. The imidazole ring structure is known to play a crucial role in modulating biological responses.

Key Mechanisms:

• Inhibition of Cyclooxygenase (COX) : Similar compounds have shown the ability to inhibit COX enzymes, which are critical in the biosynthesis of prostaglandins involved in inflammation .
• 5-Lipoxygenase Inhibition : The compound may also inhibit 5-lipoxygenase, leading to reduced leukotriene synthesis, which is implicated in allergic and inflammatory responses .
• Antioxidant Activity : The hydroxyl groups present in the structure may confer antioxidant properties that protect cells from oxidative stress.

Table 1: Biological Activity Summary

Activity Type	Description	Reference
COX Inhibition	Inhibits COX activity at high concentrations
Lipoxygenase Inhibition	Reduces leukotriene synthesis (IC50 = 0.1 µM)
Antioxidant Properties	Scavenges free radicals, reducing oxidative stress

Case Studies

Several studies have explored the biological effects of related compounds and their implications for therapeutic applications:

• Topical Anti-inflammatory Effects :
  • A study on a structurally similar compound demonstrated significant reduction in skin inflammation when applied topically, indicating potential applications in dermatological therapies .
• Cancer Research :
  • Investigations into the effects of imidazole derivatives on cancer cell lines have shown promise in inhibiting tumor growth through apoptosis induction and cell cycle arrest . These findings suggest that the target compound may exhibit similar anticancer properties.

Research Findings

Recent studies have provided insights into the pharmacokinetics and pharmacodynamics of this compound:

• Bioavailability : Research indicates that compounds with similar structures demonstrate favorable absorption characteristics when administered orally or topically .
• Toxicity Profile : Preliminary toxicity assessments reveal low cytotoxicity against normal human cells, suggesting a favorable safety profile for potential therapeutic use .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name (Reference)	Core Structure	Substituents/Functional Groups	Molecular Weight (Est.)	Biological Activity/Applications
Target Compound	Bis-dihydroimidazole, diazenyl	Hydroxyethyl, dihydrochloride, hydrate	~600–650 g/mol	Unknown (hypothesized hypoglycemic)
DG-5128	Dihydroimidazole, pyridine	Phenyl, hydroxyethyl	~380 g/mol	Hypoglycemic agent, anti-diabetic
2-(2-Heptadecyl-imidazolin-1-yl)ethanol	Imidazoline, alkyl chain	Heptadecyl, hydroxyethyl	~425 g/mol	Surfactant, corrosion inhibition
2-[2-(4-Methoxyphenyl)-4,5-diphenyl-1H-imidazol-1-yl]ethanol	Tetra-substituted imidazole	Methoxyphenyl, diphenyl, hydroxyethyl	~440 g/mol	Anticancer, antifungal
2-[(4,5-Diphenyl-1H-imidazol-2-yl)thio]-propanoic acid	Imidazole, thioether	Diphenyl, propanoic acid	~324 g/mol	Enzyme inhibition (potential)

Pharmacological Agents: DG-5128 (Hypoglycemic Activity)

• Structural Similarities : Both DG-5128 and the target compound contain dihydroimidazole rings and hydroxyethyl groups, which may facilitate interactions with biological targets such as insulin receptors or glucose transporters .
• Key Differences : DG-5128 includes a pyridine ring and lacks the diazenyl bridge, resulting in a smaller molecular weight (~380 vs. ~650 g/mol). This may enhance DG-5128’s oral bioavailability compared to the bulkier target compound.
• Activity : DG-5128 suppresses adrenaline-induced platelet aggregation and post-prandial hyperglycemia in animal models . The target compound’s diazenyl group could introduce redox activity or metal-binding properties, altering its mechanism.

Surfactant and Industrial Compounds: Alkyl-Imidazoline Derivatives

• Example: 2-(2-Heptadecyl-imidazolin-1-yl)ethanol .
• Comparison : The heptadecyl chain in this compound increases lipophilicity, making it suitable for surfactant applications. In contrast, the target compound’s branched architecture and ionic dihydrochloride form favor aqueous solubility, suggesting divergent applications (e.g., drug delivery vs. industrial uses).

Anticancer and Antifungal Agents: Aryl-Substituted Imidazoles

• Example: 2-[2-(4-Methoxyphenyl)-4,5-diphenyl-1H-imidazol-1-yl]ethanol .
• Structural Insights : The methoxyphenyl and diphenyl groups enhance π-stacking interactions with biological macromolecules, a feature absent in the target compound. The hydroxyethyl group is conserved, indicating shared hydrogen-bonding capacity.
• Activity : This compound’s antifungal and anticancer properties are attributed to aryl substituents , whereas the target compound’s diazenyl bridge may confer unique reactivity (e.g., photolability or radical scavenging).

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing this compound, and how can purity be optimized?

• Methodological Answer : The compound’s synthesis likely involves multi-step imidazole ring formation and diazenyl coupling. Key steps include:

• Hydrazine-based cyclization : Use hydrazine derivatives (e.g., 2-hydrazinyl-4,5-dihydroimidazole hydrochloride) as precursors, with controlled pH and temperature to minimize side reactions .
• Diazenyl coupling : Employ azo-coupling reagents under inert atmospheres to stabilize reactive intermediates .
• Purification : Recrystallization from ethanol-water mixtures or column chromatography (silica gel, methanol/chloroform eluent) to achieve >95% purity. Elemental analysis (CHNS) and HPLC-MS are critical for purity validation .

Q. How can the crystal structure of this compound be resolved, and what software tools are essential?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) is the gold standard. Steps include:

• Data collection : Use a Bruker SMART APEX CCD diffractometer with Mo-Kα radiation (λ = 0.71073 Å) .
• Refinement : SHELXL (for small-molecule refinement) and OLEX2 for visualization. Key parameters: monoclinic space group (e.g., P2₁/n), unit cell dimensions (a, b, c, β), and hydrogen-bonding networks .
• Validation : Check for R-factors (<0.05) and residual electron density using CCDC validation tools .

Q. What spectroscopic techniques are suitable for characterizing its functional groups and hydration state?

• Methodological Answer :

• FT-IR : Identify hydroxyl (-OH, ~3200–3500 cm⁻¹), imidazole C=N (~1600 cm⁻¹), and diazenyl N=N (~1400 cm⁻¹) stretches .
• ¹H/¹³C NMR : Assign peaks for hydroxyethyl protons (δ 3.5–4.0 ppm) and imidazole carbons (δ 120–150 ppm) in DMSO-d₆ .
• TGA-DSC : Confirm hydration state by measuring mass loss (~100–150°C) corresponding to water release .

Advanced Research Questions

Q. How does the compound’s diazenyl group influence its reactivity in metal coordination or catalysis?

• Methodological Answer :

• Coordination studies : Conduct titration experiments with transition metals (e.g., Ru²⁺, Fe³⁺) in ethanol/water. Monitor UV-Vis shifts (λ = 400–600 nm) to assess ligand-to-metal charge transfer .
• Catalytic activity : Test in olefin metathesis (Grubbs-type catalysis) or oxidation reactions. Compare turnover frequencies (TOF) with analogous 1,3-dihydroimidazol-2-ylidene ligands .
• DFT modeling : Use Gaussian09 to calculate electron density maps and HOMO-LUMO gaps, linking electronic structure to reactivity .

Q. What strategies resolve contradictions in reported solubility data across different solvents?

• Methodological Answer :

• Solubility profiling : Use shake-flask method in DMSO, ethanol, and chloroform. Measure saturation concentrations via UV-Vis (λ_max = 280 nm) .
• Hansen solubility parameters : Calculate dispersion (δD), polarity (δP), and hydrogen-bonding (δH) contributions to explain discrepancies (e.g., poor solubility in nonpolar solvents due to high δP) .
• Co-solvency studies : Blend solvents (e.g., ethanol-water) to enhance solubility while maintaining stability .

Q. How can computational models predict its biological interactions, such as enzyme inhibition?

• Methodological Answer :

• Molecular docking : Use AutoDock Vina to simulate binding to target enzymes (e.g., cytochrome P450). Focus on imidazole-metal coordination and hydrogen bonds with active-site residues .
• MD simulations : Run 100-ns trajectories in GROMACS to assess stability of ligand-protein complexes (RMSD < 2.0 Å) .
• QSAR modeling : Correlate substituent effects (e.g., hydroxyethyl vs. methyl groups) with IC₅₀ values from enzymatic assays .